Cas no 114676-47-0 ((2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate)

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its stereochemically defined structure, featuring both hydroxyl and ester functional groups, makes it a versatile building block for the preparation of bioactive compounds, particularly in the development of peptidomimetics and enzyme inhibitors. The rigid pyrrolidine scaffold enhances conformational control, while the hydroxyl group allows for further derivatization. This compound is valued for its high enantiopurity and stability under standard handling conditions, ensuring reproducibility in synthetic applications. Its utility spans medicinal chemistry, agrochemical research, and materials science, where precise stereochemistry is critical.

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate structure

114676-47-0 structure

Product Name:(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate

CAS No:114676-47-0

MF:C₆H₁₁NO₃

MW:145.156441926956

CID:130413

PubChem ID:7020012

Update Time:2025-06-07

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate
- D-Proline, 4-hydroxy-,methyl ester, (4R)-
- Methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate
- methyl 4-hydroxy-L-prolinate
- cis-4-Hydroxy-D-proline methyl ester
- Cis-4-OH-D-Pro-Ome
- D-Proline, 4-hydroxy-, methyl ester, (4R)- (9CI)
- (2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid methyl ester
- (2R,4R)-rel-methyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
- EN300-148198
- D-Proline, 4-hydroxy-, methyl ester, (4R)-
- (2R,4R)-4-Hydroxy-pyrrolidine-2-carboxylic acid methyl ester
- AM20080088
- (2R,4R)-2-Carbomethoxy-4-hydroxypyrrolidine
- AKOS015850856
- 114676-47-0
- ZORHSASAYVIBLY-RFZPGFLSSA-N
- AS-30058
- (2R,4R)-methyl4-hydroxypyrrolidine-2-carboxylate
- SCHEMBL1439294
- 790644-51-8
- CS-0183723
- A15140
- DTXSID90427207
- Rel-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate
- DB-000725
- MDL： R179577
- Inchi： 1S/C6H11NO3/c1-10-6(9)5-2-4(8)3-7-5/h4-5,7-8H,2-3H2,1H3/t4-,5-/m1/s1
- InChI Key： ZORHSASAYVIBLY-RFZPGFLSSA-N
- SMILES： O[C@H]1CN[C@@H](C(=O)OC)C1

Computed Properties

Exact Mass: 145.07400
Monoisotopic Mass: 145.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 247.2±40.0 ºC (760 Torr),
Flash Point: 103.3±27.3 ºC,
Refractive Index: 1.487
Solubility: Soluble (634 g/l) (25 º C),
PSA: 58.56000
LogP: -0.78900

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109007080-1g	(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate	114676-47-0	95%	1g	$205.03	2023-09-04
Alichem	A109007080-5g	(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate	114676-47-0	95%	5g	$645.54	2023-09-04
TRC	M323393-100mg	(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate	114676-47-0		100mg	$64.00	2023-05-17
TRC	M323393-250mg	(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate	114676-47-0		250mg	$121.00	2023-05-17
TRC	M323393-500mg	(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate	114676-47-0		500mg	$184.00	2023-05-17
TRC	M323393-1g	(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate	114676-47-0		1g	$259.00	2023-05-17
Apollo Scientific	OR955489-1g	Methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate	114676-47-0	95%	1g	£180.00	2023-08-31
Apollo Scientific	OR955489-5g	Methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate	114676-47-0	95%	5g	£475.00	2023-08-31
ChemScence	CS-0183723-250mg	Methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate	114676-47-0		250mg	$107.0	2022-04-28
ChemScence	CS-0183723-1g	Methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate	114676-47-0		1g	$268.0	2022-04-28

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate Production Method

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

114676-47-0 ((2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate) Related Products

Recommended suppliers

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk